94-36-0

Benzoyl peroxide

In Stock

• CAS RN:
• 94-36-0

• Formula:
• C14H10O4
  C14H10O14

• InChI:
• InChI=1S/C14H10O4/c15-13(11-7-3-1-4-8-11)17-18-14(16)12-9-5-2-6-10-12/h1-10H

• InChIKey:
• OMPJBNCRMGITSC-UHFFFAOYSA-N

• Benzoyl peroxide belongs to a family of peroxides. It consists of two benzoyl groups bridged by peroxide link. Benzoyl peroxide has low solubility in water and ethanol.
  Benzoyl Peroxide is a peroxide with antibacterial, irritant, keratolytic, comedolytic, and anti-inflammatory activity. Upon topical application, benzoyl peroxide decomposes to release oxygen which is lethal to the bacteria Proprionibacterium acnes. Due to its irritant effect, benzoyl peroxide increases turnover rate of epithelial cells, thereby peeling the skin and promoting the resolution of comedones. Benzoyl peroxide is used in the treatment of acne vulgaris.
  Benzoyl peroxide, also known as benzoyl or lucidol, belongs to the class of organic compounds known as benzoyl peroxides. These are organic compounds containing two benzoyl groups O-linked to each other via a peroxide group. Their skeleton has th...

4-Picoline, 2-(tert-butylthio)-

• CAS RN:
• 18794-36-0

• Formula:
• C10H15NS

• InChI:
• InChI=1S/C10H15NS/c1-8-5-6-11-9(7-8)12-10(2,3)4/h5-7H,1-4H3

• InChIKey:
• UMFTWNMVMWXPBI-UHFFFAOYSA-N

• 4-Picoline, 2-(tert-butylthio)- is a useful research compound. Its molecular formula is C10H15NS and its molecular weight is 181.3 g/mol. The purity is usually 95%.

2-Methoxy-11-oxo-11H-pyrido(2,1-b)quinazoline-8-carboxylic acid

• CAS RN:
• 63094-36-0

• Formula:
• C14H10N2O4

• InChI:
• InChI=1S/C14H10N2O4/c1-20-9-3-4-11-10(6-9)13(17)16-7-8(14(18)19)2-5-12(16)15-11/h2-7H,1H3,(H,18,19)

• InChIKey:
• PNVRFQIVLRDFMU-UHFFFAOYSA-N

• 2-Methoxy-11-oxo-11H-pyrido(2,1-b)quinazoline-8-carboxylic acid, also known as 2-Methoxy-11-oxo-11H-pyrido(2,1-b)quinazoline-8-carboxylic acid, is a useful research compound. Its molecular formula is C14H10N2O4 and its molecular weight is 270.24 g/mol. The purity is usually 95%.

N-(2-(6-((2-chlorobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872994-36-0

• Formula:
• C21H18ClN5OS

• InChI:
• InChI=1S/C21H18ClN5OS/c22-17-9-5-4-8-16(17)14-29-20-11-10-18-24-25-19(27(18)26-20)12-13-23-21(28)15-6-2-1-3-7-15/h1-11H,12-14H2,(H,23,28)

• InChIKey:
• SYCBROIFAMICOT-UHFFFAOYSA-N

• N-(2-(6-((2-chlorobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C21H18ClN5OS and its molecular weight is 423.92. The purity is usually 95%.

4-((4-benzylpiperazin-1-yl)methyl)-6-hydroxy-7-phenyl-2H-chromen-2-one

In Stock

• CAS RN:
• 877794-36-0

• Formula:
• C27H26N2O3

• InChI:
• InChI=1S/C27H26N2O3/c30-25-16-24-22(15-27(31)32-26(24)17-23(25)21-9-5-2-6-10-21)19-29-13-11-28(12-14-29)18-20-7-3-1-4-8-20/h1-10,15-17,30H,11-14,18-19H2

• InChIKey:
• ODDGRCOUDBKCBY-UHFFFAOYSA-N

• 4-((4-benzylpiperazin-1-yl)methyl)-6-hydroxy-7-phenyl-2H-chromen-2-one is a useful research compound. Its molecular formula is C27H26N2O3 and its molecular weight is 426.516. The purity is usually 95%.

4'-Bromo-3-(2,4-dimethylphenyl)-2'-fluoropropiophenone

In Stock

• CAS RN:
• 898794-36-0

• Formula:
• C17H16BrFO

• InChI:
• InChI=1S/C17H16BrFO/c1-11-3-4-13(12(2)9-11)5-8-17(20)15-7-6-14(18)10-16(15)19/h3-4,6-7,9-10H,5,8H2,1-2H3

• InChIKey:
• GOQREEFHZSJUFS-UHFFFAOYSA-N

• 4'-Bromo-3-(2,4-dimethylphenyl)-2'-fluoropropiophenone is a useful research compound. Its molecular formula is C17H16BrFO and its molecular weight is 335.2 g/mol. The purity is usually 95%.

4,5,6-Trifluoropyrimidin-2(1H)-one

• CAS RN:
• 173994-36-0

• Formula:
• C4HF3N2O

• InChI:
• InChI=1S/C4HF3N2O/c5-1-2(6)8-4(10)9-3(1)7/h(H,8,9,10)

• InChIKey:
• WUZGHMCZPYWOJY-UHFFFAOYSA-N

• 4,5,6-Trifluoropyrimidin-2(1H)-one is a useful research compound. Its molecular formula is C4HF3N2O and its molecular weight is 150.06. The purity is usually 95%.

(2-Fluoro-5-(pyrimidin-5-yl)phenyl)methanamine

In Stock

• CAS RN:
• 1247194-36-0

• Formula:
• C11H10FN3

• InChI:
• InChI=1S/C11H10FN3/c12-11-2-1-8(3-9(11)4-13)10-5-14-7-15-6-10/h1-3,5-7H,4,13H2

• InChIKey:
• DJIYYQCJZLNYSV-UHFFFAOYSA-N

• (2-Fluoro-5-(pyrimidin-5-yl)phenyl)methanamine is a useful research compound. Its molecular formula is C11H10FN3 and its molecular weight is 203.22 g/mol. The purity is usually 95%.

1-(Tert-butyl)-3-((1-(thiazol-2-yl)piperidin-3-yl)methyl)urea

In Stock

• CAS RN:
• 1705994-36-0

• Formula:
• C14H24N4OS

• InChI:
• InChI=1S/C14H24N4OS/c1-14(2,3)17-12(19)16-9-11-5-4-7-18(10-11)13-15-6-8-20-13/h6,8,11H,4-5,7,9-10H2,1-3H3,(H2,16,17,19)

• InChIKey:
• BDXJKHXLPOEIDN-UHFFFAOYSA-N

• 1-(Tert-butyl)-3-((1-(thiazol-2-yl)piperidin-3-yl)methyl)urea is a useful research compound. Its molecular formula is C14H24N4OS and its molecular weight is 296.43. The purity is usually 95%.

Tert-butyl 3-amino-5-chloro-2-fluorobenzoate

Usually In Stock

• CAS RN:
• 2248294-36-0

• Formula:
• C11H13ClFNO2

• InChI:
• InChI=1S/C11H13ClFNO2/c1-11(2,3)16-10(15)7-4-6(12)5-8(14)9(7)13/h4-5H,14H2,1-3H3

• InChIKey:
• PFMTZQOJUHIYKA-UHFFFAOYSA-N

• Tert-butyl 3-amino-5-chloro-2-fluorobenzoate is a useful research compound. Its molecular formula is C11H13ClFNO2 and its molecular weight is 245.68. The purity is usually 95%.

(3R,5S)-1-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3,5-dimethylazepane

Usually In Stock

• CAS RN:
• 2418594-36-0

• Formula:
• C14H19FN2O4S

• InChI:
• InChI=1S/C14H19FN2O4S/c1-10-3-4-17(9-11(2)5-10)14(18)12-6-13(8-16-7-12)21-22(15,19)20/h6-8,10-11H,3-5,9H2,1-2H3/t10-,11-/m1/s1

• InChIKey:
• KOVIJQDEMJOMGQ-GHMZBOCLSA-N

• (3R,5S)-1-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3,5-dimethylazepane is a useful research compound. Its molecular formula is C14H19FN2O4S and its molecular weight is 330.37. The purity is usually 95%.

Benzyl (7-hydroxyheptyl)carbamate

In Stock

• CAS RN:
• 2340294-36-0

• Formula:
• C15H23NO3

• InChI:
• InChI=1S/C15H23NO3/c17-12-8-3-1-2-7-11-16-15(18)19-13-14-9-5-4-6-10-14/h4-6,9-10,17H,1-3,7-8,11-13H2,(H,16,18)

• InChIKey:
• PFJGJFVBNBKYPQ-UHFFFAOYSA-N

• Benzyl (7-hydroxyheptyl)carbamate is a useful research compound. Its molecular formula is C15H23NO3 and its molecular weight is 265.35 g/mol. The purity is usually 95%.

N-(4-Fluorophenyl)-4-[(3-methylpyridin-2-yl)oxymethyl]piperidine-1-carboxamide

Usually In Stock

• CAS RN:
• 2379994-36-0

• Formula:
• C19H22FN3O2

• InChI:
• InChI=1S/C19H22FN3O2/c1-14-3-2-10-21-18(14)25-13-15-8-11-23(12-9-15)19(24)22-17-6-4-16(20)5-7-17/h2-7,10,15H,8-9,11-13H2,1H3,(H,22,24)

• InChIKey:
• URZRKQPPQMNHPS-UHFFFAOYSA-N

• N-(4-Fluorophenyl)-4-[(3-methylpyridin-2-yl)oxymethyl]piperidine-1-carboxamide is a useful research compound. Its molecular formula is C19H22FN3O2 and its molecular weight is 343.402. The purity is usually 95%.

1,3-Difluoro-5-(trichloromethoxy)benzene

In Stock

• CAS RN:
• 1404194-36-0

• Formula:
• C7H3Cl3F2O

• InChI:
• InChI=1S/C7H3Cl3F2O/c8-7(9,10)13-6-2-4(11)1-5(12)3-6/h1-3H

• InChIKey:
• SDWOGHNXRNYYNX-UHFFFAOYSA-N

• 1,3-Difluoro-5-(trichloromethoxy)benzene is a useful research compound. Its molecular formula is C7H3Cl3F2O and its molecular weight is 247.4 g/mol. The purity is usually 95%.